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Compound of Interest

Compound Name:
2,4-Bis(bromomethyl)-1,3,5-

triethylbenzene

Cat. No.: B068364 Get Quote

This guide provides a comparative overview of the characterization data for 1,3,5-

Tris(bromomethyl)-2,4,6-triethylbenzene and other related bromomethylated benzene

derivatives. The information is intended for researchers, scientists, and professionals in drug

development to facilitate the selection of appropriate building blocks for synthesis and

functionalization.

Characterization Data of Bromomethylated Benzenes
The following table summarizes the key characterization data for 1,3,5-

Tris(bromomethyl)-2,4,6-triethylbenzene and several other common bromomethylated benzene

compounds to allow for easy comparison.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

¹H NMR
(CDCl₃) δ
(ppm)

¹³C NMR
(CDCl₃) δ
(ppm)

1,3,5-

Tris(bromome

thyl)-2,4,6-

triethylbenze

ne

C₁₅H₂₁Br₃ 441.04 Not specified Not specified Not specified

o-

bis(Bromome

thyl)benzene

C₈H₈Br₂ 263.96 98.4-99.8

4.68 (4H, s),

7.26-7.39

(4H, m)

30.1, 129.6,

131.2, 136.7

m-

bis(Bromome

thyl)benzene

C₈H₈Br₂ 263.96 77.7-79.4

4.48 (4H, s),

7.33 (3H, m),

7.43 (1H, m)

33.0, 129.1,

129.3, 129.6,

138.4

p-

bis(Bromome

thyl)benzene

C₈H₈Br₂ 263.96 143.6-145.8
4.48 (4H, s),

7.37 (4H, s)

33.0, 129.6,

138.1

1,3,5-

Tris(bromome

thyl)benzene

C₉H₉Br₃ 356.88 104.9-107.5

4.45 (6H, s),

7.26-7.36

(3H, s)

32.4, 129.8,

139.2

1-Bromo-

2,4,6-

tris(bromomet

hyl)benzene

C₉H₈Br₄ 435.78 100.1-103.3

4.41 (2H, s),

4.61 (4H, s),

7.44 (2H, s)

31.3, 33.4,

126.5, 131.8,

138.0, 139.0

Note: Specific data for 2,4-Bis(bromomethyl)-1,3,5-triethylbenzene was not readily available

in the searched literature. Data for 1,3,5-Tris(bromomethyl)-2,4,6-triethylbenzene was also

limited, with a reported molecular weight of 441.04 g/mol [1].

Experimental Protocols
Detailed methodologies for the synthesis and characterization of bromomethylated benzenes

are crucial for reproducibility. Below are representative experimental protocols.
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Synthesis of 1,3,5-Tris(bromomethyl)benzene
A common method for the synthesis of 1,3,5-Tris(bromomethyl)benzene involves the

bromination of mesitylene.

Procedure:

Mesitylene (1 equivalent), N-bromosuccinimide (NBS, 3 equivalents), and benzoyl peroxide

(0.3 equivalents) are combined in a round-bottom flask with carbon tetrachloride (CCl₄) as

the solvent.[2]

The reaction mixture is refluxed at approximately 70°C for 6 hours.[2]

Upon completion, the mixture is cooled, and the succinimide byproduct is removed by

filtration.[2]

The solvent is evaporated from the filtrate to yield the crude product, which can be further

purified by recrystallization.[2]

Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically

recorded on a spectrometer (e.g., 300 or 400 MHz) using deuterated chloroform (CDCl₃) as

the solvent and tetramethylsilane (TMS) as an internal standard.

Melting Point: Melting points are determined using a standard melting point apparatus.

Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FTIR)

spectrometer, often with samples prepared as potassium bromide (KBr) pellets.

Visualizations
Experimental Workflow for Synthesis and
Characterization
The following diagram illustrates a general workflow for the synthesis and characterization of

bromomethylated benzene derivatives.
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Caption: General workflow for synthesis and characterization.

Structural Comparison of Bromomethylated Benzenes
This diagram illustrates the structural relationships between different isomers of

bis(bromomethyl)benzene and the tris-substituted derivatives.
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Caption: Structural relationships of bromomethylated benzenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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